Cas no 940995-21-1 (Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate
• CAS No: 940995-21-1
• MF: C₁₀H₁₄N₂O₄S₂
• MW: 290.359159946442
• MDL: MFCD09455004
• CID: 2131458
• PubChem ID: 16646038
• Update Time: 2025-11-02

Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate
• ALBB-004856
• 940995-21-1
• H23594
• DB-351910
• STK320205
• MFCD09455004
• AKOS000321517
• methyl3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate
• methyl 3-(piperazine-1-sulfonyl)thiophene-2-carboxylate
• LS-01781
• methyl 3-piperazin-1-ylsulfonylthiophene-2-carboxylate
• METHYL 3-(PIPERAZINOSULFONYL)-2-THIOPHENECARBOXYLATE
• CS-0314405

• MDL： MFCD09455004
• Inchi： 1S/C10H14N2O4S2/c1-16-10(13)9-8(2-7-17-9)18(14,15)12-5-3-11-4-6-12/h2,7,11H,3-6H2,1H3
• InChI Key： OXJRZGREVONVSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 290.03949928Da
• Monoisotopic Mass: 290.03949928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 242.6±31.5 °C

Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate

Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate (CAS No. 940995-21-1): A Comprehensive Overview

Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate (CAS No. 940995-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a thiophene-based sulfonamide derivative, is notable for its unique structural features, which include a piperazine ring and a thiophene carboxylate moiety. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular formula of Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate is C₁₀H₁₅N₃O₄S₂, with a molecular weight of approximately 305.37 g/mol. Its structure combines a thiophene ring with a sulfonamide group, making it a versatile intermediate in synthetic chemistry. The presence of the piperazine moiety enhances its solubility and reactivity, which is crucial for its use in various chemical reactions.

One of the key reasons for the growing interest in Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate is its potential role in medicinal chemistry. Thiophene derivatives are widely studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group further expands its utility, as sulfonamides are known for their therapeutic applications. Researchers are exploring this compound as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

In addition to its pharmaceutical applications, Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate is also being investigated for its use in material science. Thiophene-based compounds are known for their electronic properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The compound's unique structure could contribute to advancements in these fields, particularly in the design of new materials with tailored properties.

The synthesis of Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate typically involves multi-step organic reactions, including sulfonylation and esterification. These processes require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have improved the accessibility of this compound, making it more readily available for research and industrial applications.

From a commercial perspective, the demand for Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate is expected to grow, driven by its potential in drug development and material science. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS number, 940995-21-1, serves as a unique identifier, ensuring accurate sourcing and quality control.

Safety and handling of Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate are important considerations for researchers. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe usage. Proper storage conditions, such as keeping the compound in a cool, dry place, are recommended to maintain its stability.

In conclusion, Methyl 3-(piperazin-1-ylsulfonyl)thiophene-2-carboxylate (CAS No. 940995-21-1) is a promising compound with diverse applications in pharmaceuticals and material science. Its unique structural features and potential biological activities make it a valuable subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in the development of new drugs and advanced materials.